Cas no 131574-83-9 (3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI))

• Product Name: 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI)
• CAS No: 131574-83-9
• MF: C₂₆H₅₅N₂O₅PS
• MW: 538.76406788826
• CID: 229086
• PubChem ID: 183069
• Update Time: 2025-04-19

3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI)
• (2-acetamido-3-hexadecylsulfanylpropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium, 7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide
• 3-(Hexadecylsulfanyl)-2-[(1-hydroxyethylidene)amino]propyl 2-(trimethylazaniumyl)ethyl phosphate
• 131574-83-9
• O-(2-Acetylamino-3-(3,6-dioxaoctadecylthio)propyl)cholinphosphate
• DTXSID30927271

• Inchi： 1S/C26H55N2O5PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-35-24-26(27-25(2)29)23-33-34(30,31)32-21-20-28(3,4)5/h26H,6-24H2,1-5H3,(H-,27,29,30,31)
• InChI Key： SJWOYCQOKZEFET-UHFFFAOYSA-N
• SMILES： S(CC(COP(=O)([O-])OCC[N+](C)(C)C)NC(C)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 538.35725
• Monoisotopic Mass: 538.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 25
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 87.69
• LogP: 7.82390